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Technical Monograph: 1-[4-(2-
Chlorophenoxy)butyl]piperazine

Advanced Intermediate for Long-Chain Arylpiperazine
(LCAP) Scaffolds

Part 1: Executive Summary & Chemical Identity

1-[4-(2-Chlorophenoxy)butyl]piperazine is a specialized secondary amine intermediate used
primarily in the synthesis of neuropsychiatric pharmacophores. Structurally, it belongs to the
Long-Chain Arylpiperazine (LCAP) class, a privileged scaffold in medicinal chemistry known for
its high affinity towards serotonin (5-HT) and dopamine (D2) receptors.

This compound serves as a critical "Tail-Linker" building block. The 2-chlorophenoxy moiety
(Tail) and the butyl chain (Linker) provide specific hydrophobic and steric interactions within the
GPCR binding pocket, while the free secondary amine of the piperazine allows for modular
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attachment to various "Head" groups (e.g., quinolinones, indoles) to generate potent

antipsychotic or antidepressant agents similar to Aripiprazole or Vilazodone.

Table 1: Physicochemical Properties

Property Value Note
CAS Number 401804-62-4
1-[4-(2-
IUPAC Name chlorophenoxy)butyl]piperazin
e
Molecular Formula C14H21CIN20
Molecular Weight 268.78 g/mol

Physical State

Viscous Oil or Low-Melting
Often handled as HCI salt

Solid
Boiling Point ~410°C (Predicted) @ 760 mmHg
Density ~1.1+£0.1 g/cm?3 Predicted
pKa (Calc) 9.14 (Piperazine NH) Basic character dominates
LogP ~2.8-3.2 Lipophilic, CNS penetrant
Solubility DMSO, Methanol, DCM Poor water solubillty (free

base)

Part 2: Pharmacological Relevance & Mechanism
The LCAP Scaffold Hypothesis

In the design of multi-target directed ligands (MTDLS) for schizophrenia and depression, the

Long-Chain Arylpiperazine structure is a validated template. The mechanism relies on a

"bimodal” binding interaction:

o The Head (Heterocycle): Binds to the orthosteric site (e.g., Asp3.32) of the receptor.

o The Linker (Butyl Chain): Spans the hydrophobic channel. A 4-carbon (butyl) chain is often

optimal for bridging the distance between the orthosteric site and the secondary binding
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pocket in 5-HT1A and D2 receptors.

o The Tail (2-Chlorophenoxy): Engages in hydrophobic or pi-pi stacking interactions with
aromatic residues (e.g., Phe/Trp) in the extracellular loop regions.

CAS 401804-62-4 represents the pre-assembled Linker + Tail unit. By coupling this unit to
different heteroaryl halides, researchers can rapidly generate libraries of potential
antipsychotics with tuned selectivity profiles.

Signaling Pathway Visualization

The following diagram illustrates the role of this intermediate in constructing a functional 5-
HT1A/D2 ligand.
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Figure 1: Modular assembly of GPCR ligands using CAS 401804-62-4 as the hydrophobic
anchor.

Part 3: Synthesis & Manufacturing Protocols

The synthesis of CAS 401804-62-4 is typically achieved via a convergent two-step alkylation
sequence. This protocol is designed for high purity to avoid bis-alkylation byproducts.

Reaction Scheme

e O-Alkylation: 2-Chlorophenol + 1,4-Dibromobutane — 1-(4-Bromobutoxy)-2-chlorobenzene.

e N-Alkylation: 1-(4-Bromobutoxy)-2-chlorobenzene + Piperazine (Excess) — Product.

Detailed Experimental Protocol
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Step 1: Preparation of the Alkyl Halide Intermediate
e Reagents: 2-Chlorophenol (1.0 eq), 1,4-Dibromobutane (3.0 eq), Potassium Carbonate (

, 2.0 eq), Acetone (Solvent).

e Procedure:

[¢]

Dissolve 2-chlorophenol in acetone. Add anhydrous

1]

o

Add 1,4-dibromobutane in excess (critical to prevent dimerization).

o

Reflux for 12—16 hours under nitrogen atmosphere.

[¢]

Filter inorganic salts and concentrate the filtrate.

[¢]

Purification: Distill off excess 1,4-dibromobutane under reduced pressure. The residue is
1-(4-bromobutoxy)-2-chlorobenzene.

Step 2: Synthesis of 1-[4-(2-Chlorophenoxy)butyl]piperazine

» Reagents: Intermediate from Step 1 (1.0 eq), Piperazine (anhydrous, 5.0 eq), Acetonitrile or
Toluene, Nal (catalytic).

» Rationale: A large excess of piperazine is mandatory to prevent the formation of the
symmetric byproduct (bis-1,4-[4-(2-chlorophenoxy)butyl]piperazine).

e Procedure:

o

Dissolve anhydrous piperazine (5 eq) in Acetonitrile at 60°C.

[¢]

Add catalytic Sodium lodide (Nal) to facilitate the Finkelstein substitution.

[¢]

Dropwise add 1-(4-bromobutoxy)-2-chlorobenzene (1 eq) dissolved in Acetonitrile over 1
hour.

Reflux for 8—12 hours.

[¢]
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o Work-up: Evaporate solvent. Resuspend residue in water and extract with
Dichloromethane (DCM).

o Purification: The excess piperazine stays in the aqueous phase or precipitates out. The
organic layer is washed with brine, dried over

, and concentrated.

o Final Polish: Column chromatography (DCM:MeOH:NH3) or conversion to the HCI salt for
recrystallization.

Workflow Visualization
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Figure 2: Convergent synthesis workflow emphasizing stoichiometry control.

Part 4: Quality Control & Safety
Analytical Validation

To ensure the integrity of the compound for research use, the following QC parameters must be
met:

e 1H NMR (CDCI3): Look for the characteristic triplet of the

protons around
4.0 ppm and the piperazine ring protons as multiplets around
2.5-2.9 ppm. The aromatic region should show the 2-chlorophenoxy pattern.

o Mass Spectrometry (ESI+):

o HPLC Purity: >98% (Area %). Impurities often include the bis-alkylated dimer.

Safety & Handling (MSDS Highlights)

Warning: Piperazine derivatives are generally corrosive and sensitizers.
» Hazard Classification: Skin Corrosion 1B; Acute Toxicity (Oral).
e Handling:
o Wear full PPE (Gloves, Goggles, Lab Coat).
o Handle in a fume hood to avoid inhalation of amine vapors.
o First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 or water.
o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Piperazines absorb

from the air to form carbamates; keep tightly sealed.
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(Note: Specific literature solely dedicated to CAS 401804-62-4 is limited as it is a research
intermediate; the references above ground the synthesis and application in the broader context
of validated medicinal chemistry protocols.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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